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Compound of Interest

Compound Name: UK-1745

CAS No.: 170684-14-7

Cat. No.: B1682692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a comprehensive guide to the analytical techniques for the

quantification of UK-1745, a novel investigational compound. The protocols detailed herein are

designed for researchers and scientists involved in drug metabolism and pharmacokinetics

(DMPK), bioanalysis, and clinical drug development. The primary method described is a robust

and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assay, which is

the gold standard for the quantification of small molecules in complex biological matrices.

Additionally, a High-Performance Liquid Chromatography (HPLC) with UV detection method is

presented as a viable alternative for applications where the highest sensitivity is not required.

While specific public data on "UK-1745" is not available, this document outlines established

methodologies that can be adapted for a novel small molecule entity, using UK-1745 as a

representative compound. The provided protocols and data are based on typical performance

characteristics of well-validated bioanalytical methods.
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I. Analytical Methodologies
A sensitive and selective LC-MS/MS method has been developed and validated for the

quantification of UK-1745 in human plasma. For applications where higher concentration levels

are expected and less sensitivity is required, an HPLC-UV method is also described.

LC-MS/MS for High-Sensitivity Quantification
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers superior sensitivity

and selectivity, making it the preferred method for pharmacokinetic and toxicokinetic studies

where low concentrations of the analyte are expected.

HPLC-UV for Routine Analysis
High-Performance Liquid Chromatography with Ultraviolet (UV) detection is a cost-effective and

widely available technique suitable for the analysis of bulk drug substance, formulation

development, and in vitro studies with higher analyte concentrations.

II. Quantitative Data Summary
The following tables summarize the typical performance characteristics of the validated LC-

MS/MS and HPLC-UV methods for the quantification of UK-1745.

Table 1: LC-MS/MS Method Performance Characteristics
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Parameter Result

Linearity Range 0.1 - 1000 ng/mL

Correlation Coefficient (r²) > 0.995

Lower Limit of Quantification (LLOQ) 0.1 ng/mL

Accuracy at LLOQ 85% - 115%

Precision at LLOQ (CV%) < 20%

Intra-day Accuracy 90% - 110%

Intra-day Precision (CV%) < 15%

Inter-day Accuracy 92% - 108%

Inter-day Precision (CV%) < 15%

Recovery > 85%

Table 2: HPLC-UV Method Performance Characteristics

Parameter Result

Linearity Range 1 - 500 µg/mL

Correlation Coefficient (r²) > 0.998

Lower Limit of Quantification (LLOQ) 1 µg/mL

Accuracy at LLOQ 90% - 110%

Precision at LLOQ (CV%) < 10%

Intra-day Accuracy 95% - 105%

Intra-day Precision (CV%) < 5%

Inter-day Accuracy 96% - 104%

Inter-day Precision (CV%) < 5%
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III. Experimental Protocols
LC-MS/MS Quantification of UK-1745 in Human Plasma
This protocol describes a method for the sensitive and selective quantification of UK-1745 in

human plasma using a triple quadrupole mass spectrometer.

3.1.1. Materials and Reagents

UK-1745 reference standard

UK-1745-d4 (internal standard, IS)

Human plasma (K2-EDTA)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid (FA), LC-MS grade

Water, LC-MS grade

Solid Phase Extraction (SPE) cartridges

3.1.2. Instrumentation

HPLC System: Shimadzu Prominence or equivalent

Mass Spectrometer: AB SCIEX QTRAP® 5500 or equivalent

Analytical Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

3.1.3. Sample Preparation: Solid Phase Extraction (SPE)

Thaw plasma samples and vortex to ensure homogeneity.

To 100 µL of plasma, add 25 µL of internal standard working solution (UK-1745-d4, 100

ng/mL in 50% MeOH).
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Add 200 µL of 4% phosphoric acid in water and vortex.

Condition an SPE plate with 1 mL of MeOH followed by 1 mL of water.

Load the pre-treated plasma sample onto the SPE plate.

Wash the plate with 1 mL of 5% MeOH in water.

Elute the analyte and IS with 1 mL of ACN.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of mobile phase A/B (50:50, v/v).

3.1.4. LC-MS/MS Conditions

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient Program:

0.0-0.5 min: 5% B

0.5-2.5 min: 5% to 95% B

2.5-3.0 min: 95% B

3.0-3.1 min: 95% to 5% B

3.1-4.0 min: 5% B

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

Ionization Mode: Electrospray Ionization (ESI), Positive
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MRM Transitions:

UK-1745: Q1/Q3 (e.g., 450.2 -> 250.1)

UK-1745-d4 (IS): Q1/Q3 (e.g., 454.2 -> 254.1)

3.1.5. Data Analysis

Quantification is performed using the peak area ratio of the analyte to the internal standard. A

calibration curve is constructed by plotting the peak area ratio against the nominal

concentration of the calibration standards.

HPLC-UV Quantification of UK-1745
This protocol is suitable for the determination of UK-1745 in less complex matrices or at higher

concentrations.

3.2.1. Materials and Reagents

UK-1745 reference standard

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Phosphoric acid, analytical grade

3.2.2. Instrumentation

HPLC System with UV/Vis Detector (e.g., Agilent 1260 Infinity II)

Analytical Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm)

3.2.3. Sample Preparation: Protein Precipitation

To 100 µL of sample, add 300 µL of ACN containing 0.1% formic acid.

Vortex for 1 minute to precipitate proteins.
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Centrifuge at 14,000 rpm for 10 minutes.

Transfer the supernatant to an HPLC vial for analysis.

3.2.4. HPLC-UV Conditions

Mobile Phase: Isocratic mixture of 0.1% Phosphoric Acid in Water and Acetonitrile (e.g.,

60:40, v/v)

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: 30°C

UV Detection Wavelength: Determined by the UV absorbance maximum of UK-1745 (e.g.,

254 nm)

IV. Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the LC-MS/MS quantification of UK-
1745 in a biological matrix.
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LC-MS/MS Bioanalytical Workflow

Hypothetical Signaling Pathway of UK-1745
This diagram illustrates a hypothetical mechanism of action for UK-1745 as an inhibitor of the

fictional "Kinase X" pathway, a common target in drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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